Cas no 850020-76-7 (2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid)

• Product Name: 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid
• CAS No: 850020-76-7
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 3107899
• Update Time: 2025-10-28

2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [(4,5-dimethoxy-2-methylbenzyl)thio]acetic acid
• 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid

• Inchi： 1S/C12H16O4S/c1-8-4-10(15-2)11(16-3)5-9(8)6-17-7-12(13)14/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key： UXCHRZFROWOPOU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1C=C(C(=CC=1C)OC)OC

Additional information on 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid

Recent Advances in the Study of 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid (CAS: 850020-76-7)

The compound 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid (CAS: 850020-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and acetic acid functional groups, has demonstrated potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the protection of the phenolic hydroxyl groups, followed by selective methylation and sulfanylation, culminating in the final product with a purity exceeding 98%.

Pharmacological evaluations have revealed that 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid exhibits potent anti-inflammatory and antioxidant properties. In vitro studies using human macrophage cells demonstrated a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, the compound's antioxidant activity was found to be comparable to that of established antioxidants like ascorbic acid, as reported in a 2024 study in Free Radical Biology and Medicine.

Further investigations into the mechanism of action have identified the compound's ability to modulate key signaling pathways, including the NF-κB and Nrf2 pathways. These findings, published in a recent issue of Biochemical Pharmacology, highlight the dual role of 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid in both suppressing inflammation and enhancing cellular defense mechanisms against oxidative stress. Such properties make it a promising candidate for the development of multifunctional therapeutics.

In addition to its anti-inflammatory and antioxidant effects, preliminary studies have explored the compound's potential in oncology. Research conducted at a leading cancer institute (2024) indicated that 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid could inhibit the proliferation of certain cancer cell lines, particularly those associated with colorectal and breast cancers. The compound's ability to induce apoptosis and cell cycle arrest was attributed to its interaction with specific molecular targets, though further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in the clinical translation of 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed. Recent pharmacokinetic studies have provided preliminary data on the compound's absorption and distribution profiles, but comprehensive toxicological assessments are still underway. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-{(4,5-Dimethoxy-2-methylphenyl)methylsulfanyl}acetic Acid (CAS: 850020-76-7) represents a promising molecule with diverse pharmacological activities. Its anti-inflammatory, antioxidant, and potential anticancer properties, combined with advances in synthetic methodologies, position it as a valuable candidate for further drug development. Ongoing research will be crucial in overcoming existing challenges and unlocking its full therapeutic potential.